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Compound of Interest

Compound Name:
6-Ethyl-2-hydrazino-1,3-

benzothiazole

CAS No.: 890091-90-4

Cat. No.: B3164231

Get Quote

Executive Summary
The benzothiazole hydrazone scaffold represents a "privileged structure" in medicinal

chemistry—a molecular framework capable of providing ligands for diverse biological targets.

By fusing the pharmacophoric benzothiazole ring with the versatile hydrazone linker (

), researchers can access a chemical space with potent anticancer, antitubercular, and
neuroprotective properties. This guide analyzes the structural determinants of these activities,
provides validated synthesis protocols, and maps the mechanistic pathways governing their
therapeutic efficacy.[1]

Part 1: Chemical Architecture & SAR Analysis
The therapeutic versatility of benzothiazole hydrazones stems from their ability to act as

hydrogen bond donors/acceptors and their capacity for metal chelation.

Structural Determinants[2][3][4][5][6][7]
The Benzothiazole Core: Provides lipophilicity (
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modulation) and

stacking interactions with aromatic residues (e.g., Phe, Trp) in enzyme active sites (e.g.,
AChE, EGFR).

The Hydrazone Linker (–CH=N–NH–):

Rigidity: The

double bond restricts conformation, orienting substituents for optimal receptor binding.

Chelation: The nitrogen atoms can chelate metal ions (

,

), crucial for antioxidant and anti-Alzheimer's activity.

Substitution Patterns (SAR):

C2 Position: The critical attachment point for the hydrazone bridge.

C6 Position: Electron-withdrawing groups (Cl, F,

) here often enhance antimicrobial and anticancer potency by altering the electronic
distribution of the ring system.

Part 2: Oncology – EGFR Inhibition & Tubulin
Polymerization
Benzothiazole hydrazones exhibit dual-action mechanisms in cancer therapy: inhibiting

receptor tyrosine kinases (EGFR) and disrupting microtubule dynamics.

Mechanism of Action[2][8][9][10]
EGFR Inhibition: These compounds compete with ATP for the binding site on the Epidermal

Growth Factor Receptor (EGFR).[2] The benzothiazole moiety mimics the adenine ring of

ATP, while the hydrazone tail extends into the hydrophobic pocket.
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Tubulin Destabilization: Specific derivatives (e.g., benzothiazole-sulfonates) bind to the

colchicine site of tubulin, preventing polymerization into microtubules, leading to G2/M phase

cell cycle arrest and apoptosis.

Experimental Data: Potency Profiling
Table 1: Comparative IC50 values of Benzothiazole Hydrazone derivatives against human

cancer cell lines.

Compound
ID

Target
Mechanism

Cell Line IC50 (µM)
Reference
Drug

Ref

8a (Triazole

hybrid)

EGFR

Inhibitor

T47-D

(Breast)
0.69

Erlotinib (1.3

µM)
[1]

8b (Triazole

hybrid)

EGFR

Inhibitor

T47-D

(Breast)
1.16

Erlotinib (1.3

µM)
[1]

6i (Sulfonate

hybrid)

Tubulin

Polymerizatio

n

MCF-7

(Breast)
0.054 Colchicine [2]

38 (6-Chloro

derivative)

Antiproliferati

ve

Capan-1

(Pancreatic)
0.60 Etoposide [3]

Pathway Visualization
The following diagram illustrates the dual blockade of survival signaling (EGFR) and structural

integrity (Tubulin).
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Figure 1: Dual-mechanism anticancer activity targeting EGFR signaling and Microtubule

dynamics.

Part 3: Infectious Diseases – Antitubercular
Activity[8][10][12][13][14]
The resurgence of Tuberculosis (TB) and Multi-Drug Resistant (MDR) strains has renewed

interest in benzothiazole hydrazones, particularly those mimicking Isoniazid.

Mechanism: InhA Inhibition
The primary target is InhA (Enoyl-acyl carrier protein reductase), an enzyme vital for mycolic

acid biosynthesis in the mycobacterial cell wall.[3][4] Unlike Isoniazid, which requires activation
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by KatG (often mutated in resistant strains), certain benzothiazole hydrazones can directly

inhibit InhA or bind without KatG activation.

Experimental Data: Antimycobacterial Potency
Table 2: MIC values against Mycobacterium tuberculosis H37Rv.

Compound
ID

Structure
Type

MIC (µg/mL) MIC (µM) Mechanism Ref

8b

INH-

Hydrazone-

Benzyl

0.078 ~0.2
InhA

Inhibition
[4]

43
Imidazolone

Hydrazone
- 0.032

InhA

Inhibition
[5]

7
Isatin

Hydrazone
- 17.0

InhA active

site
[6]

Isoniazid Control Drug 0.05 - 0.2 - KatG -> InhA [4]

Part 4: Neurodegeneration – Alzheimer's
Disease[15][16]
Benzothiazole hydrazones are designed as Multi-Target-Directed Ligands (MTDLs) for

Alzheimer's, addressing cholinergic deficit and oxidative stress simultaneously.

Key Targets
Acetylcholinesterase (AChE): Inhibition increases acetylcholine levels in synapses.[5]

Metal Chelation: The hydrazone moiety chelates

and

, preventing metal-induced Amyloid-

aggregation and ROS generation.
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Experimental Protocol: Ellman’s Assay for AChE
Inhibition
This protocol validates the AChE inhibitory potential of synthesized ligands.[6]

Reagents:

Phosphate Buffer (0.1 M, pH 8.0)

DTNB (Ellman's Reagent, 10 mM)

Acetylthiocholine Iodide (Substrate, 15 mM)

AChE enzyme solution (from Electrophorus electricus)

Workflow:

Preparation: Dissolve test compounds in DMSO (stock). Dilute with buffer to final

concentrations (

to

M).

Incubation: Mix 140 µL buffer, 20 µL enzyme, and 20 µL test compound. Incubate at 25°C for

15 mins.

Reaction: Add 10 µL DTNB and 10 µL Substrate.

Measurement: Monitor absorbance at 412 nm for 3 minutes using a microplate reader.

Calculation: % Inhibition =

. Calculate IC50 via non-linear regression.

Table 3: AChE Inhibition Data.
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Compound IC50 (AChE)
Selectivity
(AChE/BuChE)

Ref

D1f 0.039 µM 85.2 (Highly Selective) [7]

3c 0.032 µM Mixed Type Inhibitor [8]

Donepezil 0.045 µM Reference Standard [8]

Part 5: Synthesis & Green Chemistry Protocols
Traditional synthesis involves refluxing in organic solvents. However, green chemistry protocols

(solvent-free or aqueous media) are preferred for scalability and environmental compliance.

Protocol: Green Synthesis of 2-Hydrazinobenzothiazoles
Objective: Synthesize the core scaffold using water as a solvent.

Reactants: 2-aminobenzothiazole (10 mmol) + Hydrazine Hydrate (15 mmol).

Solvent: Water (10 mL).

Condition: Reflux at 100°C for 3-5 hours.

Work-up: Cool to room temperature. The product precipitates out.

Purification: Filter the solid, wash with cold water, and recrystallize from ethanol.

Yield: Typically 85-95%.

Synthesis Workflow Diagram
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Figure 2: Comparison of Conventional (Reflux) and Green (Microwave) synthetic pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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